Cas no 132961-05-8 (Risperidone Z-Oxime Impurity)

• Product Name: Risperidone Z-Oxime Impurity
• CAS No: 132961-05-8
• MF: C₂₃H₂₈F₂N₄O₂
• MW: 430.490832328796
• CID: 1059183
• PubChem ID: 10048326
• Update Time: 2025-04-20

Risperidone Z-Oxime Impurity Chemical and Physical Properties

Names and Identifiers

• Risperidone Z-Oxime Impurity
• 3-[2-[4-[(Z)-C-(2,4-difluorophenyl)-N-hydroxycarbonimidoyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• Risperidone Z-Oxime
• 2-Fluoro risperidone Z-oxime
• UNII-2D16ZRA893
• Risperidone IMpurity B
• Risperidone EP IMpurity B
• (Z)-3-(2-(4-((2,4-difluorophenyl)(hydroxyimino)methyl)piperidin-1-yl)ethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-[2-[4-[(Z)-(2,4-difluorophenyl)(hydroxyimino)methyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-[2-[4-[(Z)-(2,4-Difluorophenyl)(hydroxyiMino)Methyl]-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-Methyl-4H-pyrido[1,2-a]pyriMidin-4-one
• A899127
• Risperidal iMpurity B
• Risperidone E-Oxime
• 2D16ZRA893
• 691007-09-7
• Risperidone specified impurity B [EP]
• 158697-66-6
• 3-[2-[4-[(E)-(2,4-Difluorophenyl)(hydroxyimino)methyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one; Risperidone Imp. A (EP); Risperidone Impurity A
• RISPERIDONE IMPURITY, Z-OXIME- [USP IMPURITY]
• 132961-05-8
• 3-(2-(4-((2,4-Difluorophenyl)(hydroxyimino)methyl)piperidin-1-yl)ethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-(2-(4-((Z)-(2,4-Difluorophenyl)(hydroxyimino)methyl)piperidin-1-yl)ethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido(1,2-a)pyrimidin-4-one
• RISPERIDONE IMPURITY B [EP IMPURITY]
• Q27284013
• SCHEMBL8027267
• 3-[2-[4-[(E)-(2,4-Difluorophenyl)(hydroxyimino)methyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• Risperidone impurity, Z-oxime- [USP]
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-((Z)-(2,4-difluorophenyl)(hydroxyimino)methyl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-2-methyl-

• Inchi： 1S/C23H28F2N4O2/c1-15-18(23(30)29-10-3-2-4-21(29)26-15)9-13-28-11-7-16(8-12-28)22(27-31)19-6-5-17(24)14-20(19)25/h5-6,14,16,31H,2-4,7-13H2,1H3/b27-22-
• InChI Key： BRCINVRBDDVLDW-QYQHSDTDSA-N
• SMILES： FC1C=C(C=CC=1/C(/C1CCN(CCC2=C(C)N=C3CCCCN3C2=O)CC1)=N\O)F

Computed Properties

• Exact Mass: 430.21800
• Monoisotopic Mass: 430.21803247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: >194°C (dec.)
• Boiling Point: 569.0±60.0 °C at 760 mmHg
• Flash Point: 297.9±32.9 °C
• PSA: 70.72000
• LogP: 3.23710
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Risperidone Z-Oxime Impurity Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines